![molecular formula C27H23BrN2O4S B295616 (2Z)-2-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one](/img/structure/B295616.png)
(2Z)-2-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2Z)-2-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a chemical compound that has gained attention for its potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. In
Mechanism of Action
The mechanism of action of ((2Z)-2-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one)-2-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood. However, studies have reported that this compound inhibits the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer development.
Biochemical and Physiological Effects:
Studies have shown that (this compound)-2-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has various biochemical and physiological effects. This compound has been reported to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the development of inflammation. Additionally, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
((2Z)-2-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one)-2-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has advantages and limitations for lab experiments. One advantage is that this compound has been shown to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for the study of ((2Z)-2-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one)-2-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. One direction is to further investigate the mechanism of action of this compound to better understand its effects. Another direction is to study the potential of this compound for the development of new drugs for the treatment of cancer and other inflammatory diseases. Additionally, future studies could investigate the potential of this compound in combination with other drugs for enhanced therapeutic effects.
Synthesis Methods
The synthesis of ((2Z)-2-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one)-2-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been reported in the literature. The most common method involves the reaction of 3-(3-methylphenoxy)propylamine with 3-bromo-5-methoxy-4-formylbenzoic acid in the presence of thionyl chloride to yield the corresponding acid chloride. The acid chloride is then reacted with 2-aminothiazole and 2-aminobenzimidazole in the presence of a base to yield the final product.
Scientific Research Applications
((2Z)-2-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one)-2-{3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been studied for its potential applications in scientific research. One study reported that this compound has anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs for the treatment of cancer and other inflammatory diseases.
Properties
Molecular Formula |
C27H23BrN2O4S |
---|---|
Molecular Weight |
551.5 g/mol |
IUPAC Name |
(2Z)-2-[[3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one |
InChI |
InChI=1S/C27H23BrN2O4S/c1-17-7-5-8-19(13-17)33-11-6-12-34-25-20(28)14-18(15-23(25)32-2)16-24-26(31)30-22-10-4-3-9-21(22)29-27(30)35-24/h3-5,7-10,13-16H,6,11-12H2,1-2H3/b24-16- |
InChI Key |
GLHHEAJUVOJRFL-JLPGSUDCSA-N |
Isomeric SMILES |
CC1=CC(=CC=C1)OCCCOC2=C(C=C(C=C2Br)/C=C\3/C(=O)N4C5=CC=CC=C5N=C4S3)OC |
SMILES |
CC1=CC(=CC=C1)OCCCOC2=C(C=C(C=C2Br)C=C3C(=O)N4C5=CC=CC=C5N=C4S3)OC |
Canonical SMILES |
CC1=CC(=CC=C1)OCCCOC2=C(C=C(C=C2Br)C=C3C(=O)N4C5=CC=CC=C5N=C4S3)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.